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Compound of Interest

Compound Name: 2,2,3,4,4-Pentamethylpentane

CAS No.: 16747-45-8

Cat. No.: B12652789

Get Quote

An In-Depth Technical Guide to the Physical Properties of 2,2,3,4,4-Pentamethylpentane

Introduction
2,2,3,4,4-Pentamethylpentane (CAS No. 16747-45-8) is a highly branched aliphatic

hydrocarbon and a structural isomer of decane.[1][2] Its unique steric hindrance and specific

physicochemical properties make it a subject of interest in fundamental chemical research,

particularly in studies involving reaction kinetics, combustion, and as a reference compound in

analytical chemistry. Unlike its linear counterpart, the extensive branching in 2,2,3,4,4-
pentamethylpentane profoundly influences its physical state, thermal properties, and

spectroscopic signature. This guide provides a comprehensive overview of its core physical

properties, drawing upon established experimental data and theoretical principles to offer field-

proven insights for laboratory professionals.

Molecular and Chemical Identity
Correctly identifying a chemical is the foundational step for any laboratory work. 2,2,3,4,4-
Pentamethylpentane is unambiguously defined by a set of unique identifiers.
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Step 1: Grignard Reaction

Step 2: Dehydration

Step 3: Hydrogenation

Pinacolone + 
tert-Butylmagnesium Chloride

Reaction in dry ether,
followed by aqueous workup

Intermediate Alcohol:
2,2,3,4,4-Pentamethylpentan-3-ol

(CAS: 5857-69-2)

Forms tertiary alcohol

Reflux with acid catalyst
(e.g., H₂SO₄ or H₃PO₄)

Intermediate Alkene:
2-(tert-Butyl)-3,3-dimethyl-1-butene

(CAS: 5857-68-1)

Forms alkene

Catalytic Hydrogenation
(H₂, Pd/C catalyst)

Final Product:
2,2,3,4,4-Pentamethylpentane

Saturates double bond
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Safe Handling of
2,2,3,4,4-Pentamethylpentane

Work in Fume Hood

Wear PPE:
- Goggles

- Nitrile Gloves
- Lab Coat

No Ignition Sources:
- No Flames
- No Sparks

Ground Equipment
to Prevent Static Discharge

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12652789/docs?utm_src=pdf-body-img#2-2-3-4-4-pentamethylpentane-physical-properties
https://www.benchchem.com/product/b12652789?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butene_-2-_1_1-dimethylethyl_-3_3-dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butene_-2-_1_1-dimethylethyl_-3_3-dimethyl
https://chemistry.stackexchange.com/questions/99278/synthesis-of-branched-alkanes
https://www.benchchem.com/product/b12652789/docs#2-2-3-4-4-pentamethylpentane-physical-properties
https://www.benchchem.com/product/b12652789/docs#2-2-3-4-4-pentamethylpentane-physical-properties
https://www.benchchem.com/product/b12652789/docs#2-2-3-4-4-pentamethylpentane-physical-properties
https://www.benchchem.com/product/b12652789/docs#2-2-3-4-4-pentamethylpentane-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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